Cas no 449799-30-8 ({imidazo2,1-b1,3thiazol-6-yl}methanamine)

• Product Name: {imidazo2,1-b1,3thiazol-6-yl}methanamine
• CAS No: 449799-30-8
• MF: C₆H₇N₃S
• MW: 153.204879045486
• MDL: MFCD06660668
• CID: 870546
• PubChem ID: 4680249
• Update Time: 2025-04-19

{imidazo2,1-b1,3thiazol-6-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazol-6-ylmethanamine
• 1-imidazo[2,1-b][1,3]thiazol-6-ylmethanamine
• 1-Imidazo[2,1-b][1,3]thiazol-6-ylmethanamine hydrochloride
• imidazo[2,1-b][1,3]thiazol-6-ylmethanamine
• (imidazo[2,1-b][1,3]thiazol-6-ylmethyl)amine(SALTDATA: 2HCl 0.08H2O 0.04NaCl)
• 6-(Aminomethyl)imidazo[2,1-b][1,3]thiazole
• Imidazo[2,1-b]thiazol-6-ylmethylamine
• {imidazo2,1-b1,3thiazol-6-yl}methanamine
• {imidazo[2,1-b][1,3]thiazol-6-yl}methanamine
• D73892
• F2113-0791
• C-imidazo[2,1,b]thiazol-6-yl-methylamine
• DB-351704
• CS-0077336
• SCHEMBL2386978
• EN300-34475
• STK695520
• AKOS000122547
• 449799-30-8
• Imidazo[2,1-b]thiazole-6-methanamine
• ZSA79930
• 1-(imidazo[2,1-b][1,3]thiazol-6-yl)methanamine
• ALBB-004675
• DTXSID60405496

• MDL： MFCD06660668
• Inchi： 1S/C6H7N3S/c7-3-5-4-9-1-2-10-6(9)8-5/h1-2,4H,3,7H2
• InChI Key： DHSVDAKPQOFXKO-UHFFFAOYSA-N
• SMILES： S1C=CN2C=C(CN)N=C12

Computed Properties

• Exact Mass: 153.03600
• Monoisotopic Mass: 153.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.55
• PSA: 71.56000
• LogP: 1.55480